Cas no 72826-15-4 (2-Alanyl-69-homoarginine-beta-lph(61-69))

• Product name: 2-Alanyl-69-homoarginine-beta-lph(61-69)
• CAS No: 72826-15-4
• MF: C₄₇H₇₀N₁₂O₁₅S
• MW: 1075.1951
• CID: 566652
• PubChem ID: 5492332

2-Alanyl-69-homoarginine-beta-lph(61-69) Chemical and Physical Properties

Names and Identifiers

• 2-Alanyl-69-homoarginine-beta-lph(61-69)
• beta-lipotropin(61-69), 2-alanyl-69-homoarginine-
• Aha-lph
• DTXSID10223142
• L-Lysine, N(6)-(aminoiminomethyl)-N(2)-(N-(N-(N-(N-(N-(N-(N-L-tyrosyl-D-alanyl)glycyl)-L-phenylalanyl)-L-methionyl)-L-threonyl)-L-seryl)-L-alpha-glutamyl)-
• 2-Ala-69-homo-arg-beta lph(61-19)
• Lph(61-69), 2-alanyl-69-homoarginine-
• 72826-15-4

• Inchi： InChI=1S/C47H70N12O15S/c1-25(53-40(67)30(48)21-28-12-14-29(62)15-13-28)39(66)52-23-36(63)54-34(22-27-9-5-4-6-10-27)43(70)56-32(18-20-75-3)42(69)59-38(26(2)61)45(72)58-35(24-60)44(71)55-31(16-17-37(64)65)41(68)57-33(46(73)74)11-7-8-19-51-47(49)50/h4-6,9-10,12-15,25-26,30-35,38,60-62H,7-8,11,16-24,48H2,1-3H3,(H,52,66)(H,53,67)(H,54,63)(H,55,71)(H,56,70)(H,57,68)(H,58,72)(H,59,69)(H,64,65)(H,73,74)(H4,49,50,51)/t25-,26-,30+,31+,32+,33+,34+,35+,38+/m1/s1
• InChI Key： KRODIMYXKFCEHY-VHUVRACXSA-N
• SMILES： CC(C(C(=O)NC(CO)C(=O)NC(CCC(=O)O)C(=O)NC(CCCCN=C(N)N)C(=O)O)NC(=O)C(CCSC)NC(=O)C(CC1=CC=CC=C1)NC(=O)CNC(=O)C(C)NC(=O)C(CC2=CC=C(C=C2)O)N)O

Computed Properties

• Exact Mass: 1074.4809
• Monoisotopic Mass: 1074.48043075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 75
• Rotatable Bond Count: 34
• Complexity: 1930
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 484Ų
• XLogP3: -5

Experimental Properties

• Density: 1.46
• Refractive Index: 1.65
• PSA: 458.51